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Compound of Interest

Compound Name: 17:0-22:4 PG-d5

CAS No.: 2342575-46-4

Cat. No.: B15558462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the deuterated prostaglandin internal standard, 17:0-22:4 PG-
d5. The information presented is aggregated from publicly available data sheets and

certificates of analysis from leading suppliers.

Compound Identification and Properties
17:0-22:4 PG-d5, with the systematic name 1-heptadecanoyl-2-docosatetraenoyl-sn-

glycero(d5)-3-phospho-(1'-rac-glycerol) (sodium salt), is a high-purity, deuterated lipid standard

essential for accurate quantification in lipidomics research.[1] Its primary application is as an

internal standard in mass spectrometry-based analytical methods, such as LC-MS, to correct

for variations during sample preparation and analysis.[2][3]

Table 1: Chemical and Physical Properties[1][4]
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Property Value

Systematic Name

1-heptadecanoyl-2-docosatetraenoyl-sn-

glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium

salt)

Molecular Formula C45H75D5NaO10P

Formula Weight 840.12 g/mol

Exact Mass 839.57 Da

CAS Number 2342575-46-4

Purity >99%

Physical State Solution

Storage Temperature -20°C

Stability 1 Year

Table 2: Elemental Composition[4]

Element Percentage

Carbon (C) 64.34%

Hydrogen (H) & Deuterium (D) 10.20%

Sodium (Na) 2.74%

Oxygen (O) 19.04%

Phosphorus (P) 3.69%

Experimental Protocols
While specific, proprietary experimental protocols for the quality control of 17:0-22:4 PG-d5 are

not publicly disclosed by manufacturers, this section outlines the general methodologies

employed for the characterization and purity assessment of similar lipid internal standards.
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Purity Determination by Thin-Layer Chromatography
(TLC)
Thin-Layer Chromatography is a common method for assessing the purity of lipid compounds.

Stationary Phase: Silica gel plate.

Mobile Phase: A solvent system capable of separating phospholipids, such as

chloroform:methanol:water or chloroform:methanol:acetic acid in various ratios.

Sample Preparation: The 17:0-22:4 PG-d5 standard is dissolved in a suitable organic

solvent, typically the one it is supplied in (e.g., dichloromethane:methanol 1:1).

Detection: The plate is visualized using a universal staining reagent like phosphomolybdic

acid or a specific stain for phospholipids, followed by heating. The absence of secondary

spots indicates high purity.

Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and structure of the lipid.

Ionization Technique: Electrospray ionization (ESI) is typically used for phospholipids.

Mass Analyzer: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)

is used to determine the exact mass of the parent ion.

Fragmentation Analysis (MS/MS): Tandem mass spectrometry is employed to fragment the

parent ion and analyze the resulting product ions. The fragmentation pattern provides

structural information, confirming the identity of the fatty acid chains and the head group. For

17:0-22:4 PG-d5, characteristic fragments would correspond to the neutral loss of the

glycerol headgroup and the individual fatty acyl chains (17:0 and 22:4).

Concentration Verification
The concentration of the standard in solution is typically determined by gravimetric analysis,

where a precise amount of the purified lipid is dissolved in a known volume of solvent.
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Visualized Workflows and Pathways
The following diagrams illustrate the analytical workflow for purity assessment and the logical

relationship of using an internal standard in a quantitative lipidomics experiment.

Analytical Workflow for Purity Assessment of 17:0-22:4 PG-d5

Synthesis and Purification Quality Control Final Product

Chemical Synthesis of Deuterated Phospholipid Purification (e.g., Column Chromatography) Purity Assessment by TLC (>99%) Identity Confirmation by Mass Spectrometry Concentration Verification Packaging in Inert Atmosphere Storage at -20°C Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Analytical workflow for the synthesis and quality control of 17:0-22:4 PG-d5.
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Logical Workflow for Using 17:0-22:4 PG-d5 as an Internal Standard

Sample Preparation
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Data Processing
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Lipid Extraction

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration (Analyte and Internal Standard)

Calculate Peak Area Ratio (Analyte / IS)

Quantify Analyte Concentration using Calibration Curve

Accurate Concentration of Endogenous PG

Click to download full resolution via product page

Caption: Use of 17:0-22:4 PG-d5 as an internal standard in a typical lipidomics workflow.
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Applications in Research and Drug Development
17:0-22:4 PG-d5 is a critical tool for researchers in various fields:

Lipidomics: It serves as an internal standard for the accurate quantification of

phosphatidylglycerols (PGs) and other lipid species in complex biological matrices.

Drug Discovery and Development: In pharmacokinetic and pharmacodynamic studies,

deuterated standards are used to quantify the levels of drug candidates and their

metabolites.

Clinical Research: It can be used in the development of diagnostic assays for diseases

associated with alterations in lipid metabolism.

The use of a deuterated internal standard like 17:0-22:4 PG-d5 is crucial for mitigating matrix

effects and ensuring the accuracy and reproducibility of quantitative data in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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